Cas no 1870076-95-1 (3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid)

• Product Name: 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid
• CAS No: 1870076-95-1
• MF: C₁₀H₉ClN₂O₃
• MW: 240.64306139946
• CID: 5895276
• PubChem ID: 165665029
• Update Time: 2025-05-24

3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid
• EN300-1982081
• 1870076-95-1
• 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid

• Inchi： 1S/C10H9ClN2O3/c11-6-1-2-9-12-7(5-13(9)4-6)8(14)3-10(15)16/h1-2,4-5,8,14H,3H2,(H,15,16)
• InChI Key： JJNBJKBUMHFYSG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 240.0301698g/mol
• Monoisotopic Mass: 240.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid

Introduction to 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic Acid (CAS No. 1870076-95-1)

3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid, identified by its CAS number 1870076-95-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and hydroxyl functional groups in its structure imparts distinct chemical properties that make it a valuable scaffold for further medicinal chemistry exploration.

The core structure of 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid consists of an imidazo[1,2-a]pyridine moiety linked to a propanoic acid backbone. The imidazo[1,2-a]pyridine ring system is a well-known pharmacophore found in numerous bioactive compounds, including antiviral and anticancer agents. The introduction of a chloro substituent at the 6-position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack and allowing for further functionalization. This characteristic is particularly useful in cross-coupling reactions commonly employed in drug synthesis.

The hydroxyl group at the 3-position of the propanoic acid moiety adds another layer of reactivity, enabling the formation of esters, ethers, or other derivatives that can be tailored for specific biological activities. This dual functionality makes 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid a versatile intermediate in synthetic chemistry. Recent advancements in medicinal chemistry have highlighted its potential as a building block for designing molecules with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of imidazo[1,2-a]pyridine derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. For instance, some derivatives have demonstrated inhibitory activity against kinases and other enzymes involved in cancer progression. The chloro and hydroxyl groups in 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid provide handles for further modifications that can fine-tune the binding affinity and selectivity of these molecules towards specific targets.

One notable area of research involving 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid is its application in the development of antiviral agents. The imidazo[1,2-a]pyridine scaffold has been found to exhibit inhibitory effects against various viral proteases and polymerases. By incorporating additional functional groups such as halogens or heterocycles, researchers can modulate the activity of these compounds against specific viral strains. This flexibility makes 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid a valuable starting point for designing novel antiviral drugs.

The synthesis of 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the formation of the imidazo[1,2-a]pyridine ring through condensation reactions followed by chlorination at the 6-position. The introduction of the hydroxyl group at the 3-position can be achieved through hydroboration-oxidation or other oxidation methods. These synthetic routes demonstrate the compound's feasibility as a precursor for further drug development.

The pharmacokinetic properties of derivatives derived from 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid are also subjects of interest. Researchers are investigating how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these properties, it is possible to develop drugs with improved bioavailability and reduced toxicity. Computational modeling and high-throughput screening techniques are being employed to accelerate this process.

In conclusion, 3-{6-Chloroimidazo[1,2-a]pyridin-2-yl}-3-hydroxypropanoic acid (CAS No. 1870076-95-1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it an attractive candidate for designing molecules with diverse biological activities. As research in this area continues to evolve, new derivatives with enhanced therapeutic potential are expected to emerge. The compound's versatility and synthetic accessibility position it as a key intermediate in the quest for novel therapeutic agents.